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Compound of Interest

Compound Name: 2-Chloroethyl ethyl ether

Cat. No.: B104041

Essential Safety and Handling Guide for 2-
Chloroethyl Ethyl Ether

This guide provides immediate safety, operational, and disposal protocols for researchers,
scientists, and drug development professionals handling 2-Chloroethyl ethyl ether.
Adherence to these procedures is critical for ensuring laboratory safety and proper chemical
management.

Chemical Safety and Properties

2-Chloroethyl ethyl ether is a highly flammable liquid and vapor that can cause irritation to the
eyes, skin, and respiratory tract.[1] It is crucial to handle this chemical with appropriate
engineering controls and personal protective equipment.
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Property Value

CAS Number 628-34-2

Molecular Formula C4H9CIO

Molecular Weight 108.57 g/mol
Appearance Clear, colorless liquid
Boiling Point 107-108° C

Melting Point -60° C

Flash Point 15° C (59° F)[1]
Density 0.99 g/cm?3

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure. The following equipment

should be used at all times when handling 2-Chloroethyl ethyl ether:
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PPE Category Specification

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[1][2] A face shield may be necessary in

Eye and Face Protection

combination with breathing protection.[3]

Wear appropriate protective gloves and clothing

to prevent skin exposure.[1][2] Nitrile or butyl
Skin Protection rubber gloves are generally recommended.

Flame-retardant and antistatic protective

clothing should be worn.

Use a NIOSH/MSHA or European Standard EN
149 approved respirator if exposure limits are
exceeded or if irritation or other symptoms are
experienced.[1][2] For concentrations above the
Respiratory Protection NIOSH REL, or for any detectable
concentration, a self-contained breathing
apparatus (SCBA) with a full facepiece operated
in a pressure-demand or other positive-pressure

mode is recommended.[3]

Facilities must be equipped with an eyewash station and a safety shower in the immediate
vicinity of where the chemical is handled.[1]

Operational Plan: Handling and Storage

Strict adherence to the following procedures is essential for the safe handling and storage of 2-
Chloroethyl ethyl ether.

1. Engineering Controls and Preparation:
» Work in a well-ventilated area, preferably within a chemical fume hood.[1]

o Ensure that an eyewash station and safety shower are readily accessible and operational.[1]
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Eliminate all potential ignition sources, such as open flames, sparks, and hot surfaces.[1][4]
Use explosion-proof electrical, ventilating, and lighting equipment.[2][5]

Ground and bond all containers and receiving equipment when transferring the material to
prevent static discharge.[1][5]

. Handling the Chemical:
Wear the appropriate PPE as detailed in the table above.
Avoid contact with eyes, skin, and clothing.[1]
Do not breathe vapors or mists.[6]
Use non-sparking tools when opening and closing containers.[4][5]
Keep the container tightly closed when not in use.[1]
. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area designated as a
flammables area.[1][5]

Keep away from heat, sparks, and open flames.[1]

Store away from incompatible substances such as strong oxidizing agents and strong bases.

[1][2]

Disposal Plan

2-Chloroethyl ethyl ether and any contaminated materials must be disposed of as hazardous

waste.

1. Waste Collection:

o Collect waste in a suitable, labeled, and tightly sealed container.
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» Do not mix with other waste streams unless explicitly instructed to do so by your institution's
environmental health and safety (EHS) office.

2. Spill Management:
 In the event of a spill, evacuate the area and remove all ignition sources.[1]
e Ventilate the area.

o Absorb the spill with an inert material such as vermiculite, sand, or earth.[1] Do not use
combustible materials like sawdust.

o Use non-sparking tools to scoop up the absorbed material and place it into a suitable
container for disposal.[1]

e Do not allow the spill to enter sewers or waterways.[1]
3. Final Disposal:

e Dispose of the hazardous waste through your institution's EHS office or a licensed
hazardous waste disposal company.

» Follow all local, state, and federal regulations for hazardous waste disposal. It may be
necessary to contain and dispose of this chemical as a HAZARDOUS WASTE.[7]

Workflow for Handling 2-Chloroethyl Ethyl Ether
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Preparation & Engineering Controls
- Work in fume hood
- Check safety shower/eyewash
- Remove ignition sources
- Ground equipment

Proceed once ready

Don Appropriate PPE
- Safety goggles/face shield
- Chemical-resistant gloves
- Protective clothing
- Respirator (if needed)

Chemical Handling
- Use non-sparking tools
- Avoid contact and inhalation

- Keep container closed

For subsequent use \If spill occurs

Spill Response
- Evacuate & ventilate
- Absorb with inert material When generating waste
- Use non-sparking tools
- Collect for disposal

Storage

- Tightly closed container

- Cool, dry, well-ventilated area
- Flammables cabinet

After cleanup

Waste Disposal
- Collect in labeled container

When finished - Treat as hazardous waste

- Contact EHS for pickup

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Chloroethyl ethyl ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b104041?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/55910.pdf
https://www.fishersci.com/store/msds?partNumber=AAB24308&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_2-chloroethyl_-ether
https://nj.gov/health/eoh/rtkweb/documents/fs/2954.pdf
https://www.guidechem.com/encyclopedia/2-chloroethyl-ethyl-ether-dic6198.html
https://www.fishersci.com/store/msds?partNumber=AAA1423430&productDescription=BIS%282-CHLROETHL%29+ETHER+99+250G&vendorId=VN00024248&countryCode=US&language=en
https://nj.gov/health/eoh/rtkweb/documents/fs/0232.pdf
https://www.benchchem.com/product/b104041#personal-protective-equipment-for-handling-2-chloroethyl-ethyl-ether
https://www.benchchem.com/product/b104041#personal-protective-equipment-for-handling-2-chloroethyl-ethyl-ether
https://www.benchchem.com/product/b104041#personal-protective-equipment-for-handling-2-chloroethyl-ethyl-ether
https://www.benchchem.com/product/b104041#personal-protective-equipment-for-handling-2-chloroethyl-ethyl-ether
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b104041?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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